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Compound of Interest

(117,147,177)-3-0xoicosatrienoyl-
CoA

Cat. No.: B15546507

Compound Name:

A Comparative Analysis of 3-Oxoicosatrienoyl-CoA and its Saturated Analogue, 3-
Oxoeicosanoyl-CoA

This guide provides a comparative analysis of the unsaturated fatty acyl-CoA, 3-
oxoicosatrienoyl-CoA, and its saturated counterpart, 3-oxoeicosanoyl-CoA. The information is
intended for researchers, scientists, and drug development professionals working in the fields
of biochemistry, metabolism, and pharmacology.

Introduction

3-oxoacyl-CoA esters are critical intermediates in the metabolic pathways of fatty acid oxidation
and elongation. The presence of unsaturation in the acyl chain can significantly influence the
biochemical properties, enzyme interactions, and metabolic fate of these molecules. This guide
will compare and contrast 3-oxoicosatrienoyl-CoA, a polyunsaturated intermediate, with 3-
oxoeicosanoyl-CoA, its fully saturated analogue.

Biochemical and Metabolic Properties

The key differences between these two molecules arise from the presence of three double
bonds in the acyl chain of 3-oxoicosatrienoyl-CoA. This unsaturation introduces kinks into the
hydrocarbon tail, affecting its flexibility and interaction with enzymes.
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3-Oxoicosatrienoyl-CoA

Property (5,8,11-eicosatrienoyl-CoA  3-Oxoeicosanoyl-CoA
isomer)
Chemical Formula C41H66N7018P3S C41H72N7018P3S

Molecular Weight

1070.0 g/mol [1]

1076.033 g/mol [2]

Acyl Chain Length

20 carbons

20 carbons

Unsaturation

3 double bonds

0 double bonds

Metabolic Pathway

Beta-oxidation of

polyunsaturated fatty acids

Beta-oxidation of saturated
fatty acids[3]

Key Enzyme Interaction

Processed by 3-ketoacyl-CoA
thiolase and auxiliary enzymes
for unsaturation

Processed by 3-ketoacyl-CoA
thiolase[4][5]

Potential Roles

Intermediate in eicosanoid
metabolism, potential signaling

molecule

Intermediate in energy
metabolism and fatty acid

elongation[6]

Metabolic Pathways

Both molecules are substrates for 3-ketoacyl-CoA thiolase, the final enzyme in the beta-

oxidation spiral.[4][7] However, the metabolism of 3-oxoicosatrienoyl-CoA is more complex due

to its unsaturation. Additional auxiliary enzymes, such as isomerases and reductases, are

required to process the double bonds so that beta-oxidation can proceed.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general metabolic context of these molecules and a typical

experimental workflow for their analysis.
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Fig. 1: Metabolic context of the two molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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